Cas no 392303-56-9 (N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide)

• Product Name: N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide
• CAS No: 392303-56-9
• MF: C₁₈H₁₆FN₃OS₂
• MW: 373.467544555664
• CID: 6382149
• PubChem ID: 5070086
• Update Time: 2025-05-20

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide
• N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3,5-dimethylbenzamide
• F0417-1992
• AKOS024577439
• N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide
• Oprea1_744529
• N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide
• 392303-56-9

• Inchi： 1S/C18H16FN3OS2/c1-11-6-12(2)8-14(7-11)16(23)20-17-21-22-18(25-17)24-10-13-4-3-5-15(19)9-13/h3-9H,10H2,1-2H3,(H,20,21,23)
• InChI Key： RGCNXWOTYHSUMB-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=C(C)C=C(C)C=2)=O)S1)CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 373.07188265g/mol
• Monoisotopic Mass: 373.07188265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide

N-(5-{(3-Fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide: A Comprehensive Overview

N-(5-{(3-Fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide (CAS No. 392303-56-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The thiadiazole core in this compound is a heterocyclic ring system that consists of two nitrogen atoms and one sulfur atom. This structural feature imparts the molecule with high chemical stability and the ability to form strong hydrogen bonds, which are crucial for its biological interactions. The presence of the fluorophenyl group and the methylsulfanyl substituent further enhances its pharmacological profile by modulating its lipophilicity and metabolic stability.

Recent studies have highlighted the potential of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell walls and the inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antibacterial properties, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide has also been explored. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These results indicate that this compound may be a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide have also been studied to assess its suitability for clinical use. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The presence of the fluorophenyl group contributes to its enhanced lipophilicity, which facilitates its absorption and distribution in tissues. Additionally, the methylsulfanyl substituent helps to stabilize the molecule against metabolic degradation, thereby extending its half-life in vivo.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide. Ongoing clinical trials are evaluating its safety and efficacy in various disease models. These trials will provide valuable insights into its therapeutic applications and help guide future drug development efforts.

In conclusion, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide (CAS No. 392303-56-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it holds significant promise for addressing unmet medical needs in areas such as infectious diseases, inflammation, and cancer.